Naphthopyrans

Naphthopyrans are a class of organic compounds that feature a naphthalene ring fused to a pyran ring, forming a conjugated system with multiple double bonds. These compounds exhibit unique optical properties due to their planar structure and extended conjugation, making them valuable in various applications. In the field of photostable materials, naphthopyrans are widely used as photochromic agents, capable of undergoing reversible changes between different colored states upon exposure to light. Additionally, they find applications in organic solar cells, where their ability to absorb a broad spectrum of light enhances efficiency and stability. The chemical structure of naphthopyrans also allows for easy derivatization, facilitating the modification of functional groups and tailoring specific properties according to desired end-use.
Naphthopyrans
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